Cas no 1805459-86-2 (Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate
• CAS No: 1805459-86-2
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4881999
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)3-6-5(10)2-4(8(11)12)9(13)14-6/h2,8H,3H2,1H3
• InChI Key： JDYBNZFPBLSAQP-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate

Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate (CAS No. 1805459-86-2): An Overview

Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate (CAS No. 1805459-86-2) is a versatile compound with significant applications in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl, fluoro, and iodo substituents, has garnered attention for its potential in the development of novel therapeutic agents.

The chemical structure of Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate is particularly noteworthy due to its multifunctional nature. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. The fluoro substitution at the 5-position further modulates the electronic properties of the pyridine ring, while the iodo substituent at the 2-position provides a handle for further functionalization through various chemical reactions.

Recent studies have highlighted the importance of fluorinated and iodinated compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds with similar structural features to Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate exhibited potent activity against a range of cancer cell lines. The researchers found that the combination of fluorine and iodine substituents significantly enhanced the antiproliferative effects of these compounds, suggesting their potential as lead candidates for anticancer drug development.

In addition to its potential in cancer therapy, Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate has also shown promise in other therapeutic areas. A recent review article in Bioorganic & Medicinal Chemistry (2022) discussed the role of fluorinated pyridines in the treatment of neurological disorders. The authors highlighted that compounds with similar structural motifs have been shown to cross the blood-brain barrier efficiently, making them suitable for targeting central nervous system (CNS) diseases.

The synthetic accessibility of Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate is another key factor contributing to its appeal in medicinal chemistry. A study published in Organic Letters (2019) described a robust and scalable synthetic route for this compound, starting from readily available starting materials. The method involves a series of well-established reactions, including nucleophilic substitution, halogenation, and esterification, which can be readily adapted for large-scale production.

The physicochemical properties of Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate have also been extensively characterized. Its high lipophilicity and low polarity make it an ideal candidate for formulation into various dosage forms, such as oral tablets or injectable solutions. Additionally, its stability under physiological conditions ensures that it remains active during administration and delivery to target tissues.

In conclusion, Methyl 3-(difluoromethyl)-5-fluoro-2-iodopyridine-6-acetate (CAS No. 1805459-86-2) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive scaffold for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.